![molecular formula C19H15N3O3S B4239933 N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide](/img/structure/B4239933.png)
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide
Description
Synthesis Analysis
The synthesis of related compounds involves several steps, including the reaction of specific aromatic or heteroaromatic compounds with acetyl chloride, followed by various condensation and cyclization reactions. For example, the synthesis of N-substituted acetamide derivatives often starts from basic heterocyclic compounds and involves steps such as acetylation and reaction with aldehydes or isothiocyanates, under specific conditions to yield the desired compounds (Wang et al., 2010); (Sunder et al., 2013).
Molecular Structure Analysis
Molecular structures of synthesized compounds are typically confirmed using various spectroscopic techniques such as NMR, IR, MS, and sometimes X-ray crystallography. These analyses provide detailed information on the molecular framework and the nature of substituents which are crucial for understanding the compound's reactivity and properties (Panchal et al., 2011).
Chemical Reactions and Properties
Chemical reactions involving these compounds can include further functionalization, interaction with other chemical entities leading to the formation of new bonds, and the creation of novel compounds with potentially useful properties. The reactivity often depends on the functional groups present and the overall molecular structure (Incerti et al., 2017).
Physical Properties Analysis
Physical properties such as melting point, boiling point, solubility in various solvents, and crystal form can be determined through standard laboratory techniques. These properties are essential for understanding the compound's stability, suitability for different applications, and handling requirements (Yu et al., 2014).
Chemical Properties Analysis
The chemical properties involve understanding the compound's reactivity, stability under various conditions, potential for interactions with biological molecules, and overall chemical behavior. This analysis is crucial for predicting how the compound might behave in different environments or potential applications (Koppireddi et al., 2013).
properties
IUPAC Name |
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O3S/c1-12-6-8-13(9-7-12)14-11-26-18(20-14)21-17(23)10-22-15-4-2-3-5-16(15)25-19(22)24/h2-9,11H,10H2,1H3,(H,20,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UELFREZNNYDDQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CN3C4=CC=CC=C4OC3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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